Cas no 77894-09-8 ([1,1'-Biphenyl]-3-aceticacid, 4'-chloro-2-methoxy-)

• Product Name: [1,1'-Biphenyl]-3-aceticacid, 4'-chloro-2-methoxy-
• CAS No: 77894-09-8
• MF: C₁₅H₁₃ClO₃
• MW: 276.714923620224
• CID: 564282
• PubChem ID: 53807
• Update Time: 2025-04-19

[1,1'-Biphenyl]-3-aceticacid, 4'-chloro-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-aceticacid, 4'-chloro-2-methoxy-
• 4'-Chloro-2-methoxy-
• 2-[3-(4-chlorophenyl)-2-methoxyphenyl]acetic acid
• CHEMBL6864
• BRN 5051044
• 4'-Chloro-2-methoxy-(1,1'-biphenyl)-3-acetic acid
• DTXSID30228513
• 77894-09-8
• 3-BIPHENYLACETIC ACID, 4'-CHLORO-2-METHOXY-
• (1,1'-Biphenyl)-3-acetic acid, 4'-chloro-2-methoxy-
• 4'-Chloro-2-methoxy-3-biphenylacetic acid

• Inchi： 1S/C15H13ClO3/c1-19-15-11(9-14(17)18)3-2-4-13(15)10-5-7-12(16)8-6-10/h2-8H,9H2,1H3,(H,17,18)
• InChI Key： JVGIKDMRIDPNHJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC=CC(CC(=O)O)=C1OC

Computed Properties

• Exact Mass: 276.05539
• Monoisotopic Mass: 276.055322
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 3.6

Experimental Properties

• Density: 1.268
• Boiling Point: 399.7°C at 760 mmHg
• Flash Point: 195.5°C
• Refractive Index: 1.589
• PSA: 46.53